Cas no 84639-19-0 (1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-)
84639-19-0 structure
Product Name:1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-
CAS No:84639-19-0
MF:C16H13NO3
MW:267.279324293137
CID:666615
PubChem ID:13242192
Update Time:2025-04-19
1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-
- 7-phenylmethoxy-1H-indole-2-carboxylic acid
- SCHEMBL1653144
- MUKNVPMLFAHORL-UHFFFAOYSA-N
- 7-benzyloxyindole-2-carboxylic acid
- 84639-19-0
- DTXSID10531390
- 7-(benzyloxy)-1H-indole-2-carboxylic acid
-
- Inchi: 1S/C16H13NO3/c18-16(19)13-9-12-7-4-8-14(15(12)17-13)20-10-11-5-2-1-3-6-11/h1-9,17H,10H2,(H,18,19)
- InChI Key: MUKNVPMLFAHORL-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1=CC=CC2C=C(C(=O)O)NC=21
Computed Properties
- Exact Mass: 267.08954328g/mol
- Monoisotopic Mass: 267.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 62.3Ų
1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)- Related Literature
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
84639-19-0 (1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-) Related Products
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